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Compound of Interest

Isostearamidopropy! morpholine
Compound Name:
lactate

Cat. No. B12730114

This technical support guide is designed for researchers, scientists, and formulation
professionals working with Isostearamidopropyl morpholine lactate. It provides frequently
asked questions (FAQs) and troubleshooting advice to assist in optimizing its concentration for
effective antistatic performance in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Isostearamidopropyl morpholine lactate and how does it function as an
antistatic agent?

Al: Isostearamidopropyl morpholine lactate is the lactic acid salt of Isostearamidopropyl
morpholine.[1][2] It functions as an antistatic agent by reducing the tendency of a material to
acquire an electrical charge.[1] Its molecular structure likely allows it to attract moisture from
the air, creating a dissipative surface layer that prevents the buildup of static electricity. It is
commonly used in personal care products like shampoos, hair sprays, and conditioners for this
purpose.[1][3][4]

Q2: What is a typical starting concentration for Isostearamidopropyl morpholine lactate in a
formulation?
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A2: Based on its application in the cosmetics industry, typical concentrations for hair
preparations are in the range of 1-5%.[2] For initial experiments, a concentration within this
range is a reasonable starting point. Optimization will be necessary depending on the specific
substrate, formulation base, and desired level of antistatic performance.

Q3: Is Isostearamidopropyl morpholine lactate safe to handle in a laboratory setting?

A3: According to safety assessments by the Cosmetic Ingredient Review (CIR) Expert Panel,
Isostearamidopropyl morpholine lactate is considered safe for use in rinse-off cosmetic
formulations.[1][2][5] It has been found to be minimally irritating to eyes and mildly irritating to
the skin.[1][2] However, data on its safety in leave-on applications or in an industrial context
with prolonged exposure is limited.[1][2] Standard laboratory safety protocols, including the use
of gloves and eye protection, should be followed.

Q4: What factors can influence the antistatic performance of Isostearamidopropyl
morpholine lactate?

A4: Several factors can affect performance. The concentration of the agent is a primary factor.
[6] Additionally, environmental humidity plays a significant role, as the agent's mechanism often
relies on attracting atmospheric moisture.[7][8] The compatibility of the antistatic agent with
other components in the formulation is also crucial, as some ingredients, like untreated fillers,
might adsorb the agent and reduce its effectiveness.[7] The nature of the substrate being
treated will also impact performance.

Quantitative Data Summary

While specific performance data for various industrial applications is not readily available in the
public domain, the following table summarizes typical usage levels based on cosmetic
formulation data.

Parameter Value Source

) ) 1% - 5% in hair care
Typical Use Concentration ) [2]
formulations

Reported Most Common Use 2% of "as sold" material [2]

Acute Oral LD50 (Rats) >5.0 g/kg [2]
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Experimental Protocols for Performance Evaluation

To quantitatively assess the antistatic properties of your formulation, consider the following

standard test methods.

1. Surface Resistivity Test

o Objective: To measure the electrical resistance along the surface of a material. A lower
surface resistivity indicates better antistatic performance.[7][9][10][11]

Methodology (based on ASTM D257):

o Sample Preparation: Apply the formulation containing Isostearamidopropyl morpholine
lactate to a standardized substrate (e.g., polymer film, textile swatch) and allow it to
dry/cure under controlled conditions.

o Conditioning: Condition the test samples in a controlled environment (e.g., 23°C and 50%

relative humidity) for a specified period (e.g., 24 hours), as humidity can significantly affect

results.[7]

o Measurement: Use a surface resistivity meter with a concentric ring electrode. Place the
electrode firmly on the sample surface.

o Voltage Application: Apply a specified DC voltage (e.g., 100V or 500V) for a set duration
(e.g., 60 seconds).

o Data Recording: Record the resistance value displayed by the meter and calculate the
surface resistivity in ohms/square.

o Comparison: Compare the results for substrates treated with different concentrations of
the antistatic agent against an untreated control.

. Static Decay Test

Objective: To measure the time required for a static charge to dissipate from a material's
surface. A shorter decay time signifies more effective antistatic properties.[9][12]

o Methodology (based on FTMS 101C, Method 4046):
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o Sample Preparation & Conditioning: Prepare and condition samples as described for the
surface resistivity test.

o Charging: Place the sample in the test apparatus. Apply a high voltage (e.g., £5000V) to
induce a static charge on the surface.

o Decay Measurement: Turn off the voltage source and simultaneously start a timer. A non-
contacting electrostatic voltmeter monitors the charge on the sample's surface.

o Data Recording: Record the time it takes for the charge to decay to a specified percentage
of its initial value (e.g., 10% or 1%). This is the static decay time.

o Analysis: Faster decay times indicate superior antistatic performance. Compare the decay
times for different concentrations.

Troubleshooting Guide

This section addresses common problems encountered during the optimization process.
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Problem

Potential Cause(s)

Suggested Solution(s)

Insufficient Antistatic Effect

1. Concentration is too low.
[6]2. Poor compatibility with
other formulation
components.3. Low
environmental humidity.4.
Uneven application or
insufficient migration of the

agent to the surface.[13]

1. Incrementally increase the
concentration of
Isostearamidopropyl
morpholine lactate and re-
evaluate performance.2.
Review the formulation for
potential incompatibilities (e.g.,
with certain fillers or pigments).
[7]13. Conduct tests in a
controlled humidity
environment to confirm
performance under intended
use conditions.4. Ensure the
application method provides
uniform coverage. Consider
adding a co-solvent or
adjusting the curing/drying

process to facilitate migration.

Surface Tackiness or

Greasiness

1. Concentration is too high.
[6]2. Incomplete drying or
curing of the formulation.3.
Interaction with other
components leading to

residue.

1. Reduce the concentration of
the antistatic agent in
systematic steps.2. Optimize
the drying/curing time and
temperature.3. Evaluate the
formulation for potential

reactions or precipitation.

Inconsistent Performance

1. Variability in raw materials.2.

Inconsistent application
thickness.3. Fluctuations in
environmental conditions
(temperature, humidity) during

testing.[7]

1. Ensure consistent quality of
all formulation ingredients.2.
Standardize the application
and sample preparation
process.3. Strictly control
environmental conditions
during sample conditioning

and testing.
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1. Consider incorporating the

agent into the bulk of the

1. The antistatic agent is being ]
) material rather than as a
physically removed (e.g., o
surface coating if the

Loss of Antistatic Effect Over through abrasion).2. The agent o
application allows.2. Evaluate

Time is volatile or degrades under N
the thermal stability of the

environmental stress (e.g., )
formulation. Select heat-

high temperature).[7] ] )
resistant components if

necessary.

Visual Logic and Workflows

The following diagrams illustrate key logical and experimental workflows for your reference.
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Problem: Insufficient
Antistatic Performance

Increase concentration
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Reformulate or pre-treat
incompatible components

Control humidity and
re-test

Review application method
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Performance
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Click to download full resolution via product page

Caption: Troubleshooting workflow for insufficient antistatic effect.
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Caption: Experimental workflow for concentration optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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